N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine

• IUPAC Name: N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine
• InChI: InChI=1S/C10H13BrClN3/c11-7-3-8(12)10(14-4-7)15-5-9(13)6-1-2-6/h3-4,6,9H,1-2,5,13H2,(H,14,15)
• InChI Key: WUTGGCBSDAACSL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(CNC2=C(C=C(C=N2)Br)Cl)N
• Molecular Formula: C10H13BrClN3
• Molecular Weight: 290.59 g/mol

Description

N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine, also known as BCPEDA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in medicine, particularly in the treatment of cancer. BCPEDA is a small molecule inhibitor that has shown promising results in inhibiting the growth of cancer cells in vitro and in vivo. In

Mechanism of Action

The mechanism of action of N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine involves the inhibition of protein kinase CK2, an enzyme that is overexpressed in many types of cancer. CK2 plays a critical role in cell signaling and is involved in the regulation of various cellular processes, including cell growth, proliferation, and apoptosis. By inhibiting CK2, this compound disrupts the signaling pathways that promote cancer cell growth and survival, leading to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been shown to have a selective inhibitory effect on CK2, with minimal effects on other kinases. This selectivity is important in reducing the potential for off-target effects and toxicity. In addition to its anticancer properties, this compound has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases. This compound has been shown to improve cognitive function and reduce brain inflammation in animal models of Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine is its selectivity for CK2, which reduces the potential for off-target effects and toxicity. This compound has also been shown to have good bioavailability and pharmacokinetic properties, making it a promising candidate for drug development. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for research on N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine. One area of research is the development of more efficient and cost-effective synthesis methods for this compound. Another area of research is the optimization of this compound's pharmacokinetic properties to improve its efficacy as a drug. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of other diseases. Finally, more research is needed to evaluate the safety and toxicity of this compound in animal models and humans.

Synthesis Methods

The synthesis of N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine involves a multi-step process that starts with the reaction of 2-chloro-5-bromopyridine with cyclopropane carboxylic acid. This reaction produces 2-(cyclopropylcarbonyl)-5-bromo-3-chloropyridine, which is then reacted with ethylenediamine in the presence of a base to produce this compound. The synthesis of this compound has been reported in several scientific publications, and the compound has been synthesized using different methods with varying yields.

Scientific Research Applications

N'-(5-bromo-3-chloropyridin-2-yl)-1-cyclopropylethane-1,2-diamine has been extensively studied for its potential applications in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition to its anticancer properties, this compound has also been studied for its potential use in treating other diseases, such as Alzheimer's disease and Parkinson's disease.